2-((3-cyclopropyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(3-ethylphenyl)acetamide

• IUPAC Name: 2-[(3-cyclopropyl-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3-ethylphenyl)acetamide
• InChI: InChI=1S/C25H24N4O2S/c1-2-16-7-6-10-18(13-16)27-21(30)15-32-25-28-22-20(17-8-4-3-5-9-17)14-26-23(22)24(31)29(25)19-11-12-19/h3-10,13-14,19,26H,2,11-12,15H2,1H3,(H,27,30)
• InChI Key: NQFVZPMMJNBGHM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4CC4)NC=C3C5=CC=CC=C5
• Molecular Formula: C25H24N4O2S
• Molecular Weight: 444.6 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of several functional groups. The pyrrolopyrimidine core is a bicyclic structure containing nitrogen atoms. The cyclopropyl and phenyl groups are attached to this core. The compound also contains a sulfur atom, which is part of a thioether group.

Scientific Research Applications

Cyclopropane Biosynthesis and Enzymatic Pathways

Cyclopropane is a fascinating structural motif found in various natural products. It attracts interest in synthetic chemistry, pharmaceuticals, and chemical biology due to its distinctive properties. Nature has evolved diverse strategies to incorporate cyclopropane into molecules. Let’s explore the enzymatic pathways involved:

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Antioxidant Properties

The compound’s structure includes a thioacetamide group, which may contribute to antioxidant activity. Investigating its potential as an antioxidant involves assessing its ability to scavenge free radicals. Key assays include:

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Mechanism of Action

The mechanism of action of this compound is not specified in the data I have. It’s important to note that the mechanism of action can vary greatly depending on the biological system in which the compound is used.